Tris(2,2,3,3,3-pentafluoropropyl)orthoformate
Overview
Description
Tris(2,2,3,3,3-pentafluoropropyl)orthoformate is a fluorinated compound . Its IUPAC name is 3-[bis(2,2,3,3,3-pentafluoropropoxy)methoxy]-1,1,1,2,2-pentafluoropropane . It has a molecular weight of 460.14 .
Molecular Structure Analysis
The InChI code for Tris(2,2,3,3,3-pentafluoropropyl)orthoformate is 1S/C10H7F15O3/c11-5(12,8(17,18)19)1-26-4(27-2-6(13,14)9(20,21)22)28-3-7(15,16)10(23,24)25/h4H,1-3H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
Tris(2,2,3,3,3-pentafluoropropyl)orthoformate is a liquid at ambient temperature . More detailed physical and chemical properties were not available in the web search results.Scientific Research Applications
Lewis Acid Catalysts
Tris(pentafluorophenyl)boron has been highlighted as an efficient, air-stable, and water-tolerant Lewis acid catalyst for various reactions. Its applications include aldol-type and Michael reactions, allylation reactions, and Diels-Alder reactions, among others. This demonstrates the potential utility of pentafluorophenyl-containing compounds in catalyzing a wide range of chemical transformations (Ishihara, Hanaki, Funahashi, Miyata, & Yamamoto, 1995).
Electrolyte Additives for Lithium-Ion Batteries
Tris(pentafluorophenyl)borane and related compounds have also found applications in lithium-ion batteries, either as electrolyte additives to improve power capabilities or as components of the solid electrolyte interphase (SEI) layer to enhance battery performance (Chen & Amine, 2006).
High Voltage Stability and Safety of Lithium-Ion Batteries
Compounds like tris(2,2,3,3,3-pentafluoropropyl) phosphate have been investigated for their role in improving the cycling performance and safety of high-voltage lithium-ion batteries. These studies highlight the importance of the fluorinated groups in enhancing the electrochemical stability and flammability resistance of the electrolytes (Aspern et al., 2017).
Organic Synthesis and Catalysis
Research has also focused on the use of pentafluorophenylboranes as catalysts or reagents in organic and organometallic chemistry, including hydrometallation reactions, alkylations, and catalyzed aldol-type reactions. These studies demonstrate the versatility of pentafluorophenyl-containing Lewis acids in facilitating various organic transformations (Erker, 2005).
Safety and Hazards
Tris(2,2,3,3,3-pentafluoropropyl)orthoformate is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
3-[bis(2,2,3,3,3-pentafluoropropoxy)methoxy]-1,1,1,2,2-pentafluoropropane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F15O3/c11-5(12,8(17,18)19)1-26-4(27-2-6(13,14)9(20,21)22)28-3-7(15,16)10(23,24)25/h4H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDHACMJGKDFVNC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(F)(F)F)(F)F)OC(OCC(C(F)(F)F)(F)F)OCC(C(F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F15O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tris(2,2,3,3,3-pentafluoropropyl)orthoformate | |
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